Glycosine hydrochloride
Overview
Description
Glycosine hydrochloride is a useful research compound. Its molecular formula is C16H15ClN2O and its molecular weight is 286.75 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 286.0872908 g/mol and the complexity rating of the compound is 371. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Antidiabetic Potential
- Study 1 : Glycosine, isolated from Rhizophora apiculata, showed significant antihyperglycemic and antihyperlipidemic effects in diabetic rats. It improved blood glucose levels, body weight, hemoglobin, and insulin levels. Molecular docking confirmed Glycosine's interaction with various proteins, suggesting its potential as an antidiabetic agent (Selvaraj, Kaliamurthi, & Thirugnasambandan, 2016).
Protective Effects Against Free Radical-Induced Damage
- Study 2 : Glucosamine hydrochloride demonstrated protective effects against free radical-induced damage in rat erythrocytes. It exhibited antioxidant activity and significantly suppressed oxidative hemolysis and lipid/protein peroxidation, suggesting its potential as a pharmaceutical supplement to alleviate oxidative stress (Jamialahmadi et al., 2014).
Role in Cartilage Regeneration
- Study 3 : D-Glucosamine hydrochloride induced anaerobic respiration and starvation in cells, suggesting that it might promote cartilage regeneration. Further studies were required to evaluate the expression of transforming growth factor-beta (TGF-β) in this context (Osaki et al., 2012).
Impact on Plasma Free Amino Acid Concentrations
- Study 4 : Oral administration of glucosamine hydrochloride affected plasma total free amino acid concentrations in dogs. This suggests a potential difference in amino acid metabolism following its administration (Azuma et al., 2011).
No Significant Alteration in Glucose Metabolism
- Study 5 : A study showed that oral glucosamine supplementation did not result in clinically significant alterations in glucose metabolism in patients with type 2 diabetes mellitus (Scroggie, Albright, & Harris, 2003).
Insights into Efficacy and Cognitive Effects
- Study 6 : A meta-analysis on sarcosine (N-methylglycine) indicated its effectiveness in treating overall clinical symptoms in schizophrenia but found no significant effect on cognitive functions (Chang et al., 2020).
Properties
IUPAC Name |
2-benzyl-1-methylquinazolin-4-one;hydrochloride | |
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InChI |
InChI=1S/C16H14N2O.ClH/c1-18-14-10-6-5-9-13(14)16(19)17-15(18)11-12-7-3-2-4-8-12;/h2-10H,11H2,1H3;1H | |
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InChI Key |
AIWXKNXRKJUXHK-UHFFFAOYSA-N | |
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Canonical SMILES |
CN1C2=CC=CC=C2C(=O)N=C1CC3=CC=CC=C3.Cl | |
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Molecular Formula |
C16H15ClN2O | |
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DSSTOX Substance ID |
DTXSID40208705 | |
Record name | Glycosine hydrochloride | |
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Molecular Weight |
286.75 g/mol | |
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CAS No. |
6000-56-2 | |
Record name | 4(1H)-Quinazolinone, 1-methyl-2-(phenylmethyl)-, hydrochloride (1:1) | |
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Record name | Glycosine hydrochloride | |
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Record name | Glycosine hydrochloride | |
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Record name | GLYCOSINE HYDROCHLORIDE | |
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